3-Amino-2,5-dichloropyridine
Cat. No. B019286
M. Wt: 163 g/mol
InChI Key: OLZPJUVEGSNIJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05002604
Procedure details
To a solution of 129.2 g (0.69 mol) of 2,5-dichloro-3-nitropyridine in 1300 ml of dioxane is added 26.0 g of Raney-nickel, that has previously been washed with ethanol. This mixture is then hydrogenated with hydrogen under normal pressure at 20°-35° C. After uptake of 20% of the theoretical amount of hydrogen, another 30 g of washed Raney-nickel catalyst are added. After hydrogenating for 22 hours, the catalyst is filtered off, the solvent is evaporated and the residue is crystallized from hexane/ethyl acetate. Thus, 84.9 g of 3-amino-2,5-dichloropyridine (78% of the theory) are obtained, which melts at 129°-132° C.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([N+:8]([O-])=O)=[CH:6][C:5]([Cl:11])=[CH:4][N:3]=1>O1CCOCC1.[Ni]>[NH2:8][C:7]1[C:2]([Cl:1])=[N:3][CH:4]=[C:5]([Cl:11])[CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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129.2 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1[N+](=O)[O-])Cl
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Name
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Quantity
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1300 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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26 g
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Type
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catalyst
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Smiles
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[Ni]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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has previously been washed with ethanol
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CUSTOM
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Type
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CUSTOM
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Details
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at 20°-35° C
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ADDITION
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Type
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ADDITION
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Details
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After uptake of 20% of the theoretical amount of hydrogen, another 30 g of washed Raney-nickel catalyst are added
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FILTRATION
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Type
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FILTRATION
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Details
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the catalyst is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue is crystallized from hexane/ethyl acetate
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Outcomes
Product
Details
Reaction Time |
22 h |
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Name
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|
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Type
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product
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Smiles
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NC=1C(=NC=C(C1)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 84.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 75.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
